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Compound of Interest

Compound Name: Ytterbium(lll) nitrate pentahydrate

Cat. No.: B1591239

An In-depth Technical Guide to the Physical Properties of Ytterbium(lll) Nitrate Pentahydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Ytterbium(lll) nitrate pentahydrate. The information is curated for researchers, scientists, and
professionals in drug development who require precise and reliable data for their work.

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of Ytterbium(lil)
nitrate pentahydrate.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1591239?utm_src=pdf-interest
https://www.benchchem.com/product/b1591239?utm_src=pdf-body
https://www.benchchem.com/product/b1591239?utm_src=pdf-body
https://www.benchchem.com/product/b1591239?utm_src=pdf-body
https://www.benchchem.com/product/b1591239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula Yb(NO3)3-5H20 [L121314151161 71
Molecular Weight 449.13 g/mol [2][3114105]116117]

White or colorless crystalline

Appearance solid (crystals, granules, or [L1213141617181e110]
powder)
Solubility Soluble in water and ethanol [21[31[4][11]

] Hygroscopic (readily absorbs
Hygroscopic Nature , , [31[4][11]
moisture from the air)

) ) Not applicable; decomposes
Melting Point _ [8][10][11]
upon heating

Not applicable for the
N ) pentahydrate; the anhydrous
Boiling Point - ) [81[9][10]
form has a boiling point of

83°C at 760 mmHg

CAS Number 35725-34-9 [LI21031[4151161191

Experimental Protocols

Detailed methodologies for determining key physical properties of hydrated compounds, such
as Ytterbium(lll) nitrate pentahydrate, are outlined below.

Determination of Water of Hydration

This experiment quantifies the number of water molecules in the hydrate structure.

Objective: To determine the percentage of water in Ytterbium(lll) nitrate pentahydrate and its
empirical formula.

Materials:

o Ytterbium(lll) nitrate pentahydrate
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e Porcelain crucible and lid
e Bunsen burner

o Clay triangle

e Ring stand and iron ring
e Analytical balance

» Desiccator

e Tongs

Procedure:

» Clean a porcelain crucible and its lid, then heat them strongly on a clay triangle over a
Bunsen burner for 5 minutes to remove any volatile impurities.

 Allow the crucible and lid to cool in a desiccator to prevent moisture absorption.

e Once cooled, accurately weigh the empty crucible and lid to four decimal places using an
analytical balance.

» Add approximately 2-3 grams of Ytterbium(lll) nitrate pentahydrate to the crucible and
weigh the crucible, lid, and sample together accurately.

e Place the crucible with the sample on the clay triangle, with the lid slightly ajar to allow water
vapor to escape.

o Gently heat the crucible with a Bunsen burner. Gradually increase the heat to avoid
spattering of the solid.

e Heat strongly for 15-20 minutes to ensure all water of hydration is driven off. The hydrated
salt will thermally decompose to form YbONOs and then ytterbium oxide upon further
heating.[11]
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» Turn off the Bunsen burner and, using tongs, place the crucible and lid in a desiccator to cool
to room temperature.

e Once cool, weigh the crucible, lid, and the anhydrous residue.

e To ensure complete dehydration, repeat the heating, cooling, and weighing cycles until a
constant mass is achieved (two consecutive readings agree within £0.002 g).

Calculations:

Mass of hydrate: (Mass of crucible + lid + sample) - (Mass of empty crucible + lid)

o Mass of water lost: (Mass of crucible + lid + sample before heating) - (Mass of crucible + lid
+ sample after heating to constant mass)

e Mass of anhydrous compound: (Mass of crucible + lid + sample after heating) - (Mass of
empty crucible + lid)

o Percentage of water: (Mass of water lost / Mass of hydrate) x 100%
» Moles of water: Mass of water lost / Molar mass of H20 (18.015 g/mol )

e Moles of anhydrous Ytterbium(lll) nitrate: Mass of anhydrous compound / Molar mass of
Yb(NOs)s (359.04 g/mol )

e Mole ratio: Moles of water / Moles of anhydrous Ytterbium(lll) nitrate. This ratio should
approximate an integer, representing the 'n" in Yb(NO3)3-nHz0.

Qualitative Assessment of Hygroscopic Properties

Objective: To observe the hygroscopic nature of anhydrous Ytterbium(lll) nitrate.
Procedure:

o Prepare a sample of anhydrous Ytterbium(lll) nitrate by following the heating procedure
described in section 2.1.

e Place a small amount of the cooled anhydrous powder on a watch glass.
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» Expose the sample to the ambient atmosphere for a period of time (e.g., 30-60 minutes).

e Observe any changes in the physical appearance of the sample, such as clumping or
deliguescence, which indicate the absorption of atmospheric water.

Logical Relationships of Physical States

The following diagram illustrates the relationship between Ytterbium(lll) nitrate pentahydrate
and its anhydrous form, highlighting the influence of environmental conditions.

Ytterbium(lll) Nitrate Pentahydrate Atmospheric Moisture
Yb(NO3)3-5H20 (H=0 vapor)
(White Crystalline Solid) 22 vap

Exposure to Water/Moisture
(Rehydration)

Heating (Dehydration) Absorption (Hygroscopic Property)

Anhydrous Ytterbium(lIl) Nitrate
Yb(NOs3)s
(Anhydrous Powder)

Click to download full resolution via product page

Caption: State transitions of Ytterbium(lll) nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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